Cas no 1117822-54-4 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate
• CAS No: 1117822-54-4
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 6295426
• PubChem ID: 42901481
• Update Time: 2025-07-09

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate
• AKOS033659558
• 1117822-54-4
• Z19102343
• EN300-26684034
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate

• Inchi： 1S/C17H22N2O4/c1-12(2)17(4,11-18)19-15(20)9-23-16(21)10-22-14-7-5-6-13(3)8-14/h5-8,12H,9-10H2,1-4H3,(H,19,20)
• InChI Key： VPKYYTSFMJCRCR-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=C(C)C=1)=O)CC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.4Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate

Professional Introduction to [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate (CAS No. 1117822-54-4)

Compound with the CAS number 1117822-54-4 and the product name [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The introduction of this compound into the scientific community has opened new avenues for exploration, particularly in the development of novel therapeutic agents.

The molecular structure of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate is characterized by a complex arrangement of functional groups, including a cyano group, dimethylpropyl moiety, carbamoyl group, and a phenoxyacetic acid derivative. These components contribute to its versatile reactivity and make it a valuable intermediate in synthetic chemistry. The presence of the cyano group and the carbamoyl moiety suggests potential applications in the synthesis of bioactive molecules, while the phenoxyacetic acid derivative introduces pharmacophoric elements that are commonly associated with biological activity.

In recent years, there has been growing interest in the development of compounds that exhibit both pharmacological and biochemical properties. The structural features of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate make it an attractive candidate for further investigation in this regard. Specifically, the combination of a cyano group and a phenoxyacetic acid derivative has been observed to enhance binding affinity to various biological targets. This observation is supported by recent studies that have demonstrated the efficacy of similar structural motifs in modulating enzyme activity and receptor interactions.

The synthesis of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyano group is particularly critical, as it influences the overall reactivity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the introduction of this functional group while maintaining structural integrity.

The potential applications of this compound extend beyond basic research and into clinical development. Preliminary studies have suggested that derivatives of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate may exhibit therapeutic potential in various disease states. For instance, modifications to the phenoxyacetic acid moiety have been shown to enhance binding to specific receptors involved in metabolic regulation. This finding aligns with current trends in drug discovery, where targeting metabolic pathways is considered a promising strategy for treating chronic diseases such as diabetes and obesity.

In addition to its pharmacological potential, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate has also been explored as a tool compound in biochemical research. Its unique structural features make it an excellent candidate for use in enzyme inhibition studies and mechanistic investigations. By studying how this compound interacts with various biological targets, researchers can gain valuable insights into molecular recognition processes and develop more effective inhibitors for therapeutic purposes.

The synthesis and characterization of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate have been facilitated by advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have all played crucial roles in confirming the structure and purity of this compound. These techniques provide detailed information about molecular composition and spatial arrangement, which are essential for understanding its biological behavior.

The future prospects for [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with enhanced pharmacological properties. Additionally, computational modeling studies may help predict how modifications to its structure will affect its biological activity. These interdisciplinary approaches are likely to accelerate the discovery process and lead to the development of new therapeutic agents based on this compound.

In conclusion, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(3-methylphenoxy)acetate (CAS No. 1117822-54-4) represents a significant contribution to the field of chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for both academic research and industrial development. As our understanding of its properties continues to grow, so too will its role in advancing therapeutic strategies across multiple disease areas.